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Compound Name: Octavinyloctasilasesquioxane

Cat. No.: B1630500 Get Quote

An In-Depth Technical Guide to Octavinyloctasilasesquioxane for Advanced Research

Applications

Authored by a Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of Octavinyloctasilasesquioxane. Moving beyond a

simple data sheet, we delve into the synthesis, properties, safety, and application of this unique

molecule, grounding our discussion in the causality of its chemical behavior and its potential in

advanced material science and nanotechnology.

Core Identification and Molecular Architecture
Octavinyloctasilasesquioxane is a member of the Polyhedral Oligomeric Silsesquioxane

(POSS) family, a class of compounds that represent a hybrid state between ceramic and

organic materials. Its structure is a well-defined, cage-like inorganic core of silicon and oxygen,

with organic vinyl groups attached at the corners. This unique architecture is the foundation of

its utility.

The definitive identifier for this compound is its CAS Number: 69655-76-1[1][2][3][4][5]. It is also

known by synonyms such as Octavinyl-T8-silsesquioxane, PSS-Octavinyl substituted, and

1,3,5,7,9,11,13,15-Octavinylpentacyclolo[9.5.1.13,9.15,15.17,13]octasiloxane[1][4][6].
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The eight reactive vinyl groups at the periphery of the inorganic silica core are the key to its

versatility. These functional groups serve as anchor points for polymerization and

functionalization, allowing the POSS cage to be incorporated into a wide range of polymer

matrices or to have other functional molecules attached to it[1].
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Caption: Molecular structure of Octavinyloctasilasesquioxane.
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of

Octavinyloctasilasesquioxane.

Property Value Source(s)

CAS Number 69655-76-1 [2][3][4]

Molecular Formula C₁₆H₂₄O₁₂Si₈ [3][4][6]

Molecular Weight 633.04 g/mol [3][4][6]

Appearance White solid powder / crystal [2]

Melting Point > 350 °C [2]

Boiling Point 329.4 °C at 760 mmHg [2]

Density 1.22 g/cm³ [2]

Purity ≥ 95% [1][4]

Synthesis and Characterization: A Protocol for High
Crystallinity
The synthesis of Octavinyloctasilasesquioxane has historically been challenging, often

resulting in low yields and requiring lengthy reaction times[7][8]. The primary route is the

hydrolytic condensation of a vinylsilane precursor, such as vinyltrimethoxysilane (VTMS) or

vinyltrichlorosilane[7][8][9]. The key to achieving high yield and crystallinity lies in the precise

control of reaction conditions.

Expertise in Practice: Why Reaction Conditions Matter
The formation of the desired T8 cage structure is a kinetically and thermodynamically controlled

process. It competes with the formation of undesired oligomers and polymers.

Monomer Concentration: A lower concentration (e.g., 0.4 M) favors the intramolecular

condensation required to form the closed cage structure over intermolecular

polymerization[7].
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Temperature: Elevated temperatures (e.g., 60 °C) increase the reaction rate, significantly

reducing the time required from days to hours[7].

Monomer Addition Rate: A slow, controlled addition of the monomer ensures that its local

concentration remains low, further suppressing side reactions and promoting the formation of

the highly symmetrical, crystalline product[7].

Experimental Protocol: Optimized Synthesis
This protocol is based on an optimized procedure for achieving high crystallinity and yield[7].

Reactor Setup: A three-neck round-bottom flask is equipped with a condenser, a mechanical

stirrer, and a syringe pump.

Solvent and Catalyst: The flask is charged with the appropriate solvent (e.g., methanol) and

catalyst (e.g., hydrochloric acid).

Heating: The solution is heated to the target temperature (e.g., 60 °C) with stirring.

Monomer Addition: Vinyltrimethoxysilane (VTMS) is added dropwise via the syringe pump at

a controlled rate (e.g., 20 μl/min). This slow addition is critical for maximizing yield and

purity[7].

Reaction: The reaction is allowed to proceed for a set time (e.g., 5 hours) after the addition is

complete[7].

Isolation: The reaction mixture is cooled, and the white crystalline product is isolated by

filtration.

Purification: The product is washed with the solvent and dried under a vacuum to yield highly

crystalline Octavinyloctasilasesquioxane. Yields as high as 72% have been reported with

this optimized method[7].
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Synthesis Workflow
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Caption: Optimized workflow for synthesizing Octavinyloctasilasesquioxane.

Characterization
The structure and purity of the synthesized product are typically validated using a suite of

analytical techniques, including:

Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ²⁹Si NMR are used to confirm the

structure[9].

Fourier Transform Infrared Spectroscopy (FTIR): To identify characteristic vibrational bands

of the Si-O-Si cage and vinyl groups[9].

Thermogravimetric Analysis (TGA): To assess thermal stability, with initial decomposition

temperatures reported around 278.5°C[9].

Safety Data Sheet (SDS) and Handling
A review of the Safety Data Sheet is mandatory before handling any chemical. For

Octavinyloctasilasesquioxane, the available data suggests it has a low hazard profile.

Trustworthiness: A Self-Validating Safety Protocol
According to a representative SDS, Octavinyloctasilasesquioxane is not classified as a

hazardous substance under GHS-US regulations, and no labeling is applicable[10]. However,

this does not mean that precautions should be ignored. As with any fine powder, inhalation

should be minimized. Good laboratory hygiene is always the best practice.
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Safety & Handling
Guideline

Recommendation Source

Personal Protective Equipment
Standard lab coat, safety

glasses, and gloves.
[10]

Handling
Avoid breathing dust. Use in a

well-ventilated area.
[10]

Storage

Keep container tightly closed.

Store in a cool, dry, well-

ventilated place away from

heat.

[2][10]

First Aid: Inhalation

Remove to fresh air. Seek

medical advice if you feel

unwell.

[10]

First Aid: Skin Contact
Wash with soap and water.

May cause skin irritation.
[10]

First Aid: Eye Contact

Rinse thoroughly with water for

at least 15 minutes. May cause

eye irritation.

[10]

Disposal

Dispose of in accordance with

local/national regulations. May

be incinerated.

[10]

Applications in Advanced Materials and
Nanotechnology
The true value of Octavinyloctasilasesquioxane lies in its role as a nanoscale building block

for creating advanced organic-inorganic hybrid materials[1][11]. The vinyl groups are readily

transformed through various chemical reactions, making it a versatile platform molecule[8].

Cross-linking Agent: It can be used as a cross-linking agent to improve the thermal stability

and mechanical properties of polymers like Poly(3-hydroxybutyrate-co-3-hydroxyvalerate)

(PHBV)[2][5].
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Advanced Coatings & Adhesives: Its incorporation into polymer matrices can enhance

durability and resistance to environmental factors, making it suitable for high-performance

coatings in the aerospace and automotive industries[1].

Nanocomposites: The rigid inorganic core enhances the mechanical properties of materials

used in electronics and packaging[1].

Dielectric Materials: It is employed in the production of high-performance dielectric materials

for the electronics industry[1].

Specialty Composites: It has been instrumental in synthesizing highly luminescent polymer

composites for packaging metal halide perovskite nanocrystals, protecting them from

degradation by water[2][5].
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Caption: Key application areas for Octavinyloctasilasesquioxane.
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Relevance for Drug Development Professionals
While Octavinyloctasilasesquioxane is not a therapeutic agent itself, its unique properties

make it a highly relevant material for the field of drug delivery. The development of innovative

drug delivery systems (DDS) is a critical aspect of modern pharmaceutics, aiming to improve

the efficacy and reduce the side effects of potent drugs like paclitaxel[12][13]. Nanomaterials

are at the forefront of this research[14][15].

The relevance of Octavinyloctasilasesquioxane for drug development stems from its

potential as a foundational component for creating sophisticated nanocarriers[1].

Scaffold for Functionalization: The eight vinyl groups provide a high density of reactive sites.

This allows for the covalent attachment of various functional entities, a cornerstone of

targeted drug delivery design:

Targeting Ligands: Antibodies or peptides can be attached to direct the nanoparticle to

specific cancer cells.

Stealth Polymers: Polyethylene glycol (PEG) chains can be grafted to the surface to

create a "stealth" coating that helps the nanoparticle evade the immune system,

prolonging its circulation time.

Therapeutic Payloads: The drug itself can be attached, sometimes via a cleavable linker

that releases the drug only in the target environment (e.g., the low pH of a tumor).

Structural Integrity: The rigid, inorganic core provides a stable scaffold, ensuring the

nanocarrier maintains its structure in circulation. This contrasts with softer materials like

liposomes, which can have stability issues.

Hybrid Material Formulation: It can be incorporated into biodegradable polymers to form

nanocomposites. These materials can be engineered to create nanoparticles, microparticles,

or implants that provide controlled, sustained release of a therapeutic agent over time[16].

For a drug development professional, Octavinyloctasilasesquioxane should be viewed not as

a final product, but as a high-potential platform molecule. It offers the ability to construct

precisely engineered, multifunctional nanostructures for advanced drug delivery applications,

bridging the gap between inorganic material science and cutting-edge pharmacology[17].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630500#octavinyloctasilasesquioxane-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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